Cas no 2227916-81-4 ((2R)-4-(2-chloro-3,4-dimethoxyphenyl)butan-2-amine)

• Product Name: (2R)-4-(2-chloro-3,4-dimethoxyphenyl)butan-2-amine
• CAS No: 2227916-81-4
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• CID: 6400923
• PubChem ID: 165651087
• Update Time: 2025-06-09

(2R)-4-(2-chloro-3,4-dimethoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-chloro-3,4-dimethoxyphenyl)butan-2-amine
• 2227916-81-4
• EN300-1979829

• Inchi： 1S/C12H18ClNO2/c1-8(14)4-5-9-6-7-10(15-2)12(16-3)11(9)13/h6-8H,4-5,14H2,1-3H3/t8-/m1/s1
• InChI Key： AYYRUXDZLVRUNZ-MRVPVSSYSA-N
• SMILES： ClC1C(=C(C=CC=1CC[C@@H](C)N)OC)OC

Computed Properties

• Exact Mass: 243.1026065g/mol
• Monoisotopic Mass: 243.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.5Ų

Additional information on (2R)-4-(2-chloro-3,4-dimethoxyphenyl)butan-2-amine

(2R)-4-(2-chloro-3,4-dimethoxyphenyl)butan-2-amine: A Comprehensive Overview

(2R)-4-(2-chloro-3,4-dimethoxyphenyl)butan-2-amine, also known by its CAS number 2227916-81-4, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its potential applications in drug development and related research areas.

The molecular structure of (2R)-4-(2-chloro-3,4-dimethoxyphenyl)butan-2-amine consists of a butanamine backbone with a substituted phenyl group. The phenyl ring is substituted with a chlorine atom at the 2-position and methoxy groups at the 3 and 4 positions. This substitution pattern suggests potential interactions with various biological targets, including enzymes and receptors, making it a promising candidate for therapeutic interventions.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The (R)-configuration at the second carbon of the butanamine backbone in this compound is critical for its biological activity. Researchers have demonstrated that this stereochemistry enhances the compound's ability to bind to specific protein targets, thereby improving its efficacy and reducing off-target effects.

The synthesis of (2R)-4-(2-chloro-3,4-dimethoxyphenyl)butan-2-amine involves a multi-step process that combines principles from organic synthesis and asymmetric catalysis. Key steps include the preparation of the substituted phenyl ring through nucleophilic aromatic substitution and the subsequent coupling with an amino alcohol derivative. The use of chiral catalysts ensures the formation of the desired enantiomer with high enantiomeric excess (ee), which is essential for maintaining the compound's pharmacological activity.

In terms of applications, this compound has shown promise in preclinical studies targeting various disease states. For instance, recent research has explored its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, studies have indicated that this compound may possess antioxidant properties, making it a candidate for combating oxidative stress-related disorders.

One of the most exciting developments involving (2R)-4-(2-chloro-3,4-dimethoxyphenyl)butan-2-amine is its role in targeted drug delivery systems. By modifying its structure to include targeting moieties or drug carriers, researchers aim to enhance its specificity and reduce systemic toxicity. This approach aligns with current trends in personalized medicine and precision healthcare.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound. These methods provide detailed insights into its molecular structure and purity, ensuring that it meets rigorous quality control standards required for preclinical and clinical testing.

In conclusion, (2R)-4-(2-chloro-3,4-dimethoxyphenyl)butan-2-amine represents a significant advancement in medicinal chemistry. Its unique structure, stereochemical properties, and potential therapeutic applications make it a valuable asset in drug discovery pipelines. As research continues to unfold, this compound is poised to contribute significantly to the development of novel treatments for a wide range of medical conditions.